Cas no 2567503-30-2 (7-(prop-2-enoyl)-7-azaspiro3.5nonane-5-carboxylic acid)

• Product Name: 7-(prop-2-enoyl)-7-azaspiro3.5nonane-5-carboxylic acid
• CAS No: 2567503-30-2
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD32879023
• CID: 5465325
• PubChem ID: 155822727
• Update Time: 2025-05-20

7-(prop-2-enoyl)-7-azaspiro3.5nonane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Prop-2-enoyl-7-azaspiro[3.5]nonane-9-carboxylic acid
• Z3182777751
• 7-(prop-2-enoyl)-7-azaspiro[3.5]nonane-5-carboxylic acid
• 7-(prop-2-enoyl)-7-azaspiro3.5nonane-5-carboxylic acid

• MDL： MFCD32879023
• Inchi： 1S/C12H17NO3/c1-2-10(14)13-7-6-12(4-3-5-12)9(8-13)11(15)16/h2,9H,1,3-8H2,(H,15,16)
• InChI Key： YUUIBBSQMNMHKY-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C=C)=O)CCC21CCC2)=O

Computed Properties

• Exact Mass: 223.12084340 g/mol
• Monoisotopic Mass: 223.12084340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6
• Molecular Weight: 223.27

Additional information on 7-(prop-2-enoyl)-7-azaspiro3.5nonane-5-carboxylic acid

7-(Prop-2-enoyl)-7-azaspiro[3.5]nonane-5-carboxylic acid: A Comprehensive Overview

7-(Prop-2-enoyl)-7-azaspiro[3.5]nonane-5-carboxylic acid is a unique organic compound with the CAS number 2567503-30-2. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically a nitrogen or carbon atom. The structure of this compound is intriguing, featuring a spiro ring system with an azaspiro core and a propenoyl substituent. The presence of the carboxylic acid group further adds complexity to its functional properties.

The synthesis of 7-(prop-2-enoyl)-7-azaspiro[3.5]nonane-5-carboxylic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution, to construct the spiro system. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity in these reactions. Recent advancements in catalytic methods have further enhanced the efficiency of synthesizing such complex structures.

One of the most notable features of this compound is its potential application in drug discovery. The spiro ring system is known to exhibit unique pharmacokinetic properties, making it an attractive target for medicinal chemists. Studies have shown that 7-(prop-2-enoyl)-7-azaspiro[3.5]nonane-5-carboxylic acid demonstrates significant bioactivity in vitro, particularly in assays related to enzyme inhibition and receptor binding. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents.

The structural versatility of this compound also makes it a valuable tool in materials science. The combination of the spiro ring system and the propenoyl group provides opportunities for exploring its properties in polymer chemistry and nanotechnology. Researchers are actively investigating its potential as a building block for advanced materials with tailored mechanical and electronic properties.

In terms of spectroscopic analysis, 7-(prop-2-enoyl)-7-azaspiro[3.5]nonane-5-carboxylic acid has been thoroughly characterized using techniques such as NMR, IR, and mass spectrometry. These analyses have provided insights into its molecular conformation and stability, which are critical for understanding its reactivity and functionality.

Recent studies have also explored the environmental impact of this compound, particularly its biodegradability and toxicity profiles. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly under certain conditions.

In conclusion, 7-(prop-2-enoyl)-7-azaspiro[3.5]nonane-5-carboxylic acid (CAS No: 2567503-30-2) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable subject for further research and development.